Imatinib (Piperidine)-N,N-dioxide
Imatinib (Piperidine)-N,N-dioxide
Brand Name:
Vulcanchem
CAS No.:
571186-93-1
VCID:
VC0140783
InChI:
InChI=1S/C29H31N7O3/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(39)16-14-35(2,38)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CC[N+](CC3)(C)[O-])[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C29H31N7O3
Molecular Weight:
525.613
Imatinib (Piperidine)-N,N-dioxide
CAS No.: 571186-93-1
Cat. No.: VC0140783
Molecular Formula: C29H31N7O3
Molecular Weight: 525.613
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 571186-93-1 |
|---|---|
| Molecular Formula | C29H31N7O3 |
| Molecular Weight | 525.613 |
| IUPAC Name | 4-[(4-methyl-1,4-dioxidopiperazine-1,4-diium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide |
| Standard InChI | InChI=1S/C29H31N7O3/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(39)16-14-35(2,38)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34) |
| Standard InChI Key | MFKGVMIUOYNDCV-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CC[N+](CC3)(C)[O-])[O-])NC4=NC=CC(=N4)C5=CN=CC=C5 |
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